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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

For researchers, scientists, and professionals in drug development, the choice of a mounting
medium is a critical step in the preparation of high-quality, durable microscope slides. Entellan
and Entellan New, both manufactured by Merck, are popular choices for non-aqueous
mounting in histology and cytology. While both serve the same fundamental purpose, key
differences in their formulation and properties can significantly impact workflow, application,
and safety considerations. This guide provides an in-depth technical comparison to inform your

selection process.

Core Composition and Physicochemical Properties

The primary distinction between Entellan and Entellan New lies in their solvent base. The
original Entellan utilizes toluene, while Entellan New is xylene-based. Both products are
comprised of a polymer of mixed acrylates. This change in solvent in Entellan New was
introduced to offer a less hazardous alternative, as xylene is generally considered to have a

better safety profile than toluene.

The following tables summarize the key quantitative data for each mounting medium,
facilitating a direct comparison of their physical and chemical properties.
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Property Entellan Entellan New

Primary Solvent Toluene Xylene

Chemical Composition Polymer of mixed acrylates Polymer of mixed acrylates
Refractive Index (n 20/D) 1.492 - 1.500 1.490 - 1.500

Viscosity (at 20°C) 60 - 100 mPa:s 250 - 600 mPa:s

Density (at 20°C / 4°C) 0.925 - 0.935 g/cm3 0.94 - 0.96 g/cm3

Flash Point 8°C 23°C

. ) . » Approx. 20 minutes at room
Setting Time Rapid (not specified)
temperature

Application and Workflow Considerations

The difference in solvent and viscosity between Entellan and Entellan New has practical
implications for their use in the laboratory.

Manual Mounting Workflow

The general workflow for using both Entellan and Entellan New is similar, requiring the
dehydration of the specimen through a series of alcohol grades followed by clearing with an
appropriate solvent. The key difference is the clearing agent used just before mounting. For
Entellan, specimens should be cleared with toluene or xylene. For Entellan New, xylene is the
recommended clearing agent to ensure compatibility and prevent turbidity.

Dehydration Clearing Mounting

Clearing Agent Apply Entellan or
Stained Specimen on Slide 70% Alcohol 95% Alcohol 100% Alcohol memm o (Toluene/Xylene for Entellan) mess o PPl Place Coverslip
Entellan New
(Xylene for Entellan New)

Drying/Curing

Click to download full resolution via product page

Figure 1. Generalized manual mounting workflow for Entellan and Entellan New.
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Automated Coverslipping

A specific formulation, "Entellan new for cover slipper,” is optimized for use with automated
mounting instruments. This version has a narrower viscosity range of 500-600 mPa-s, which is
crucial for the consistent and reliable dispensing of the mounting medium by automated
systems. The standard Entellan is not recommended for automated applications.

When switching from Entellan to Entellan New in an automated coverslipper, it is imperative to
thoroughly rinse the instrument’s tubing and dispensing system with xylene to prevent mixing of
the two media, which could lead to precipitation or cloudiness.

Resume Automated
Coverslipping

Fill Reservoir with Step 4
Entellan New

Thoroughly Rinse System Step 3
with Xylene

Calibrate Dispensing Step 5
Volume

Step 2
Automated Coverslipper Step 1 Empty Entellan CRITICAL,
with Entellan Reservoir

Click to download full resolution via product page

Figure 2. Protocol for switching from Entellan to Entellan New in an automated coverslipper.

Performance and Experimental Considerations

While direct comparative studies are not readily available in peer-reviewed literature,
information from technical datasheets and application notes allows for an informed assessment
of their performance.

Optical Properties and Stain Stability

Both Entellan and Entellan New have a refractive index that closely matches that of glass
slides and coverslips (approximately 1.52), which is essential for minimizing light scatter and
ensuring high-resolution imaging. The manufacturer states that preparations mounted with
these media can be stored for years without changes in color, indicating good long-term stain
preservation. However, as with any mounting medium, proper dehydration of the tissue is
crucial, as residual water can lead to fading of certain stains over time.

Use in Fluorescence Microscopy

While not specifically marketed as fluorescent mounting media, resin-based, non-aqueous
mountants like Entellan and Entellan New can be used for fluorescence microscopy. A key
advantage is their permanent nature, which allows for long-term archiving of fluorescently
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labeled slides. However, it is important to consider the potential for autofluorescence. The

original Entellan has a specified fluorescence of < 100 ppb (as quinine at 365 nm), while

Entellan New has a slightly higher limit of < 250 ppb. For sensitive fluorescence applications, it
is advisable to test the autofluorescence of the mounting medium with the specific fluorophores

and filter sets being used.

Safety and Handling

The switch from a toluene-based to a xylene-based solvent in Entellan New represents a

significant improvement in user safety. Toluene is a known reproductive toxin, while xylene is

not classified as such. Both are flammable liquids and should be handled in a well-ventilated

area, preferably a fume hood, with appropriate personal protective equipment.

Hazard Statement

Entellan

Entellan New

Flammability

Highly flammable liquid and
vapor (H225)

Flammable liquid and vapor
(H226)

Aspiration Hazard

May be fatal if swallowed and

enters airways (H304)

May be fatal if swallowed and

enters airways (H304)

Skin Irritation

Causes skin irritation (H315)

Causes skin irritation (H315)

Specific Target Organ Toxicity
(Single Exposure)

May cause drowsiness or
dizziness (H336)

May cause respiratory irritation
(H335)

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated

exposure if inhaled (H373)

May cause damage to organs
through prolonged or repeated

exposure if inhaled (H373)

Reproductive Toxicity

Suspected of damaging the
unborn child (H361d)

Not classified as a

reproductive toxin

Aquatic Toxicity

Harmful to aquatic life with

long lasting effects (H412)

Harmful to aquatic life with

long lasting effects (H412)

Conclusion

Entellan New can be considered a modern successor to the original Entellan, offering a

similar performance profile with the significant advantage of a better safety profile due to the
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replacement of toluene with xylene. For laboratories performing manual mounting, the choice
between the two may come down to existing protocols and solvent availability, though a
transition to Entellan New is advisable for safety reasons. For facilities utilizing automated
coverslippers, the specialized "Entellan new for cover slipper" is the required choice for optimal
performance. Careful consideration of the subtle differences in viscosity, solvent compatibility,
and safety will enable researchers to select the most appropriate mounting medium for their
specific needs, ensuring the generation of high-quality, reliable, and durable microscopic
preparations.

 To cite this document: BenchChem. [A Technical Guide to Entellan and Entellan New
Mounting Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#difference-between-entellan-and-entellan-
new]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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